6-{2-[(4-Hydroxy-1,5-naphthyridine-3-carbonyl)amino](phenyl)acetamido}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

Specification

• Molecular Formula: C25H23N5O6S
• Molecular Weight: 521.5 g/mol
• IUPAC Name: 3,3-dimethyl-7-oxo-6-[[2-[(4-oxo-1H-1,5-naphthyridine-3-carbonyl)amino]-2-phenylacetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C25H23N5O6S/c1-25(2)19(24(35)36)30-22(34)17(23(30)37-25)29-21(33)15(12-7-4-3-5-8-12)28-20(32)13-11-27-14-9-6-10-26-16(14)18(13)31/h3-11,15,17,19,23H,1-2H3,(H,27,31)(H,28,32)(H,29,33)(H,35,36)
• Standard InChI Key: XMQVYNAURODYCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)NC(=O)C4=CNC5=C(C4=O)N=CC=C5)C(=O)O)C

Introduction

Apalcillin, chemically known as 6-{2-(4-Hydroxy-1,5-naphthyridine-3-carbonyl)aminoacetamido}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, is a semisynthetic antibiotic derived from ampicillin. It belongs to the penicillin class and exhibits broad-spectrum antibacterial activity. This compound is particularly notable for its structural modification, which includes a naphthyridine moiety, enhancing its efficacy against various bacterial strains.

Synthesis and Mechanism of Action

Apalcillin is synthesized through a series of chemical reactions involving the modification of ampicillin's core structure. The incorporation of the naphthyridine moiety enhances its ability to bind to bacterial cell wall synthesis enzymes, thereby inhibiting bacterial cell wall formation and leading to bacterial cell death.

The mechanism of action involves the binding of apalcillin to penicillin-binding proteins (PBPs) located inside the bacterial cell wall. This binding inhibits the cross-linking of peptidoglycan chains, which are essential for maintaining the structural integrity of the bacterial cell wall. As a result, the bacterial cell becomes vulnerable to osmotic pressure and eventually lyses.

Antimicrobial Activity

Apalcillin exhibits broad-spectrum antibacterial activity, effective against both Gram-positive and Gram-negative bacteria. Its efficacy is attributed to the naphthyridine derivative, which enhances its ability to penetrate bacterial cell membranes and interact with PBPs.

Naphthyridine derivatives, in general, have shown significant antimicrobial activity. For instance, some naphthyridine compounds have demonstrated potent activity against strains resistant to other antibiotics, such as ciprofloxacin-resistant strains.

Research Findings and Clinical Applications

While specific clinical data on apalcillin might be limited, its structural modifications and the presence of a naphthyridine moiety suggest potential advantages over traditional penicillins. The naphthyridine component is known to contribute to enhanced biological activity, as seen in other naphthyridine-based compounds.

Compound	Antimicrobial Activity	Notable Features
Apalcillin	Broad-spectrum antibacterial	Naphthyridine derivative enhances activity
Naphthyridine Derivatives	Effective against resistant strains	Structural modifications improve efficacy